Cas no 73430-32-7 (Propanoic acid,3,3'-[1,3-propanediylbis(oxy)]bis-, bis(3-bromopropyl) ester (9CI))

• Product Name: Propanoic acid,3,3'-[1,3-propanediylbis(oxy)]bis-, bis(3-bromopropyl) ester (9CI)
• CAS No: 73430-32-7
• MF: C₁₅H₂₆Br₂O₆
• MW: 462.171344280243
• CID: 579778
• PubChem ID: 338577
• Update Time: 2025-04-19

Propanoic acid,3,3'-[1,3-propanediylbis(oxy)]bis-, bis(3-bromopropyl) ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,3,3'-[1,3-propanediylbis(oxy)]bis-, bis(3-bromopropyl) ester (9CI)
• 3-bromopropyl 3-[3-[3-(3-bromopropoxy)-3-oxopropoxy]propoxy]propanoate
• 4,8-dioxa-undecane-1,11-dioic acid bis(3-bromopropyl) ester
• AC1L7O53
• NSC361681
• DTXSID00320593
• NSC 361681
• NSC-361681
• 73430-32-7

• Inchi： 1S/C15H26Br2O6/c16-6-1-10-22-14(18)4-12-20-8-3-9-21-13-5-15(19)23-11-2-7-17/h1-13H2
• InChI Key： JWQPELPKLRRFJQ-UHFFFAOYSA-N
• SMILES： BrCCCOC(CCOCCCOCCC(=O)OCCCBr)=O

Computed Properties

• Exact Mass: 460.00958
• Monoisotopic Mass: 460.00961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 18
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• PSA: 71.06
• LogP: 2.84630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives